Cas no 5910-85-0 (hepta-2,4-dienal)

• Product Name: hepta-2,4-dienal
• CAS No: 5910-85-0
• Molecular Formula: C₇H₁₀O
• Molecular Weight: 110.1537
• CID: 372871
• PubChem ID: 5283321

hepta-2,4-dienal Properties

Names and Identifiers

• 2,4-Heptadienal
• TRANS,TRANS-2,4-HEPTADIENAL
• 2,4-Heptadienal, # 2
• 2,4-Heptadienal, (Z,Z)-
• 2,4-Heptandienal
• hepta-2,4-dienal
• AKOS028110098
• hept-2,4-dienal
• FT-0635219
• NS00082251
• 85870-31-1
• Heptadienal
• SATICYYAWWYRAM-UHFFFAOYSA-N
• FT-0694236
• D90931

• MDL： MFCD00007005
• InChIKey： SATICYYAWWYRAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10O/c1-2-3-4-5-6-7-8/h3-7H,2H2,1H3
• SMILES： CCC=CC=CC=O

Computed Properties

• Exact Mass: 110.0732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 110.073
• Heavy Atom Count: 10
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.70770
• PSA: 17.07
• Refractive Index: n20/D 1.534(lit.)
• Boiling Point: 84-84.5 °C(lit.)
• Melting Point: 84.5 °C
• Flash Point: 150 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.881 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes